Cas no 107-94-8 (3-Chloropropanoic acid)

3-Chloropropanoic acid Properties

Names and Identifiers

• 3-Chloropropanoic acid
• 3-Chloropropionic acid
• beta-Chloropropionic acid
• 3-chloropropionic
• 3-Chlorpropionsure
• RARECHEM AL BO 0161
• 3-Chloropropionic ac
• 3-chloropropanicacid
• 3-chloro-propionicaci
• 3-chloro-propanoicaci
• 3-Chloropropaonicacid
• β-Chloropropioni cacid
• AKOS BBS-00003850
• R-Chloropropionate
• AKOS005287338
• NCGC00248950-01
• DTXSID5021546
• NSC-174
• Tox21_201185
• NS00007507
• NCI60_001817
• .BETA.-CHLOROPROPIONIC ACID [MI]
• NSC 174
• NSC2183
• VS-03236
• beta-Monochloropropionic acid
• Q223070
• chloromethyl acetic acid
• .beta.-Chloropropionic acid
• Propionic acid, 3-chloro-
• 3-chloro-propionic acid
• 3-Chloropropanic acid
• 3-Chloropropionic acid, 98%
• NSC174
• NCGC00258737-01
• CAS-107-94-8
• CCRIS 9440
• MFCD00002764
• FT-0615518
• EC 203-534-4
• EINECS 203-534-4
• F2191-0212
• Propanoic acid, 3-chloro-
• BRN 1098495
• SCHEMBL139248
• AI3-22338
• CS-0165952
• .beta.-Monochloropropionic acid
• Z203045320
• HSDB 2053
• 107-94-8
• UNII-R5J180FN9Z
• 3-CHLOROPROPIONIC ACID [HSDB]
• AC-16131
• 3-chloropropanoic acid? (Brexpiprazole Impurity pound(c)
• L-(-)-2-chloro proxic acid
• DTXCID701546
• CHEMBL1990700
• 3-Chloropropionic--d4 Acid
• W-108731
• NSC-2183
• EN300-24953
• WLN: QV2G
• InChI=1/C3H5ClO2/c4-2-1-3(5)6/h1-2H2,(H,5,6
• R5J180FN9Z
• 3-CHLOROPROPIONIC ACID
• STL163556
• BBL012215
• +Expand

• MDL： MFCD00002764
• InChIKey： QEYMMOKECZBKAC-UHFFFAOYSA-N
• Inchi： 1S/C3H5ClO2/c4-2-1-3(5)6/h1-2H2,(H,5,6)
• SMILES： ClCCC(=O)O
• BRN： 1098495

Computed Properties

• Exact Mass: 107.99800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 107.997807
• Heavy Atom Count: 6
• Complexity: 52.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 0.69990
• PSA: 37.30000
• Merck: 2159
• Refractive Index: 1.4380 (estimate)
• Water Partition Coefficient: Soluble
• Boiling Point: 203-205 °C(lit.)
• Melting Point: 38.0 to 42.0 deg-C
• Vapor Pressure: 0.1±0.8 mmHg at 25°C
• Flash Point: Fahrenheit: 230 ° f
  Celsius: 110 ° c
  
• FEMA: 2221
• Solubility: H2O: soluble50mg/mL, clear, colorless
• Color/Form: White needle crystal, hygroscopic [1]
• PH: <1 (200g/l, H2O, 20℃)
• Solubility: Soluble in water, soluble in ethanol \ ether \ chloroform [6]
• Sensitiveness: Sensitive to heat
• pka: 3.98(at 25℃)
• Density: 1,27 g/cm3

3-Chloropropanoic acid Security Information

• Symbol: GHS05
• RTECS：UE8750000
• WGK Germany：1
• Safety Term：8
• Safety Instruction： S26-S36/37/39-S45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R21/22; R34
• Hazard Level：8
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 3261 8/PG 2
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Prompt：dangerous
• Storage Condition：0-10°C
• PackingGroup：III
• Risk Phrases： 35
• Signal Word：Danger
• TSCA：Yes
• HazardClass：8
• FLUKA BRAND F CODES：3-10

3-Chloropropanoic acid Customs Data

• HS CODE：29159080
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances